![molecular formula C3H4ClN5 B021410 6-Chloro-1,3,5-triazine-2,4-diamine CAS No. 3397-62-4](/img/structure/B21410.png)
6-Chloro-1,3,5-triazine-2,4-diamine
Overview
Description
6-Chloro-1,3,5-triazine-2,4-diamine, also known as 6-chlorotriazinediamine or 6-CTD, is a synthetic organic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid that is soluble in water and most organic solvents. 6-CTD is used as a reagent in various chemical reactions and as a catalyst in biochemical processes. It is also used in the synthesis of drugs, dyes, and other compounds.
Scientific Research Applications
Supramolecular Chemistry and Polymers : This compound shows promise in supramolecular chemistry and in the creation of polymers with fluorescence properties, as well as in complexation with metals. This was detailed in a study on the microwave-assisted synthesis of pyrazolyl bistriazines (Moral et al., 2010).
Ligand in Copper(II) Complexes : It is used as a ligand in the preparation of new copper(II) complexes, according to research on copper(II) complexes with di-substituted s-triazine-based ligands (Chu et al., 2011).
Metal Complexation : 6-(Pyridin-2-yl)-1,3,5-triazine-2,4-diamine is designed to react with metals to generate structures held together by coordinative interactions and hydrogen bonds, as explored in a study on designing surrogates of 2,2′-Bipyridine to chelate Ag(I) (Duong et al., 2011).
Crystal Engineering : This compound has applications in crystal engineering, particularly in the synthesis and structural determination of its derivatives, as indicated in a study on 2-chloro-4,6-bis(pyrazolylamino)-1,3,5-triazines (Díaz‐Ortiz et al., 2003).
Anti-Plasmodial Activity : 6-Aryl-1,6-dihydro-1,3,5-triazine-2,4-diamines exhibit in vitro antiplasmodial activity, especially against drug-resistant strains of P. falciparum, as shown in a study on the design and synthesis of these compounds as antifolates (Lourens et al., 2016).
Reagents in Various Industries : S-triazine derivatives, including 6-Chloro-1,3,5-triazine-2,4-diamine, are used as reagents in resins, pharmaceuticals, and coal manufacturing. They can form self-assembling nanostructures on metallic surfaces, as discussed in a computational study on the structural and vibrational properties of s-triazine derivatives (Benassi et al., 2013).
Mitochondria-Targeted Anticancer Agents : Cyclometalated iridium(III) complexes, which can include this compound, target mitochondria and induce apoptosis in various cancer cell lines, particularly those resistant to cisplatin (Xiong et al., 2016).
Ultrasensitive Analysis of Mixtures : The adsorption geometry of molecules like this compound plays a crucial role in substrate selectivity in Surface-Enhanced Raman Scattering (SERS), useful in ultrasensitive analysis of mixtures with structurally similar molecules (Costa et al., 2011).
Environmental Decontamination : Rhodococcus corallinus NRRL B-15444 can dechlorinate and deaminate various s-triazine compounds, which could help in addressing environmental contamination concerns (Mulbry, 1994).
Predictive Environmental Chemistry : Computational chemistry can predict hydrolysis trends of pesticides like atrazine, related to this compound, and their transformation to hydroxy-s-triazines, important in environmental studies (Sawunyama & Bailey, 2002).
Mechanism of Action
Target of Action
It’s known that similar compounds like atrazine have targets such as the eyes, skin, respiratory system, central nervous system, and liver .
Mode of Action
It’s known that similar compounds act as bronsted bases, capable of accepting a hydron from a donor .
Biochemical Pathways
Similar compounds have been found to modify growth, enzymatic processes, and photosynthesis in plants .
Pharmacokinetics
Similar compounds are known to be major pollutants of soil and water ecosystems, suggesting they may have significant environmental persistence .
Result of Action
One of the synthesized derivatives of similar compounds demonstrated encouraging inhibition of both gram-positive and gram-negative bacteria compared with the standard drug ofloxacin .
Action Environment
Similar compounds are known to be major pollutants of soil and water ecosystems, suggesting they may interact significantly with environmental factors .
properties
IUPAC Name |
6-chloro-1,3,5-triazine-2,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4ClN5/c4-1-7-2(5)9-3(6)8-1/h(H4,5,6,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVFVNNKYKYZTJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NC(=NC(=N1)Cl)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4ClN5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1037806 | |
Record name | 6-Chloro-1,3,5-triazine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1037806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3397-62-4 | |
Record name | 1,3,5-Triazine-2,4-diamine, 6-chloro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3397-62-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Deisopropyldeethyl atrazine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003397624 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3397-62-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7965 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 1,3,5-Triazine-2,4-diamine, 6-chloro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 6-Chloro-1,3,5-triazine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1037806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-4,6-diamino-1,3,5-triazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.237 | |
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Record name | 2-CHLORO-4,6-DIAMINO-S-TRIAZINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KVZ1HMR84L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 2-chloro-4,6-diamino-1,3,5-triazine?
A1: The molecular formula is C3H4ClN5, and its molecular weight is 145.58 g/mol. []
Q2: What spectroscopic techniques have been used to characterize 2-chloro-4,6-diamino-1,3,5-triazine?
A2: Researchers have employed FT-Raman, FT-IR, and ultraviolet absorption spectroscopy to analyze the vibrational frequencies, functional groups, and electronic transitions of this compound. [, ]
Q3: Have computational chemistry methods been applied to study 2-chloro-4,6-diamino-1,3,5-triazine?
A3: Yes, density functional theory (DFT) calculations have been utilized to investigate the molecular geometry, vibrational frequencies, and bonding characteristics. Natural Bond Orbital (NBO) analysis has provided insights into hyperconjugative interactions and charge delocalization within the molecule. [, ]
Q4: Have any QSAR (Quantitative Structure-Activity Relationship) models been developed for 2-chloro-4,6-diamino-1,3,5-triazine derivatives?
A4: Research has focused on chemometric analysis and ranking of lipophilicity parameters like AlogP, MlogP, and WLOGP for various 6-chloro-1,3,5-triazine derivatives. This work lays the groundwork for understanding the relationship between structure and lipophilicity, which can inform future QSAR model development. []
Q5: What are the applications of 2-chloro-4,6-diamino-1,3,5-triazine in material science?
A5: This compound can be used as a dye mediator to introduce amino groups onto cotton fibers. This modification facilitates the grafting of thermo-responsive polymers like PNIPAAm, creating "smart textiles" with potential in self-adjustment, water storage, and controlled drug release. []
Q6: Are there any known applications of 2-chloro-4,6-diamino-1,3,5-triazine in catalysis?
A6: While 2-chloro-4,6-diamino-1,3,5-triazine itself hasn't been extensively explored as a catalyst, its derivatives, particularly those containing pyrazolyl groups, have been synthesized using microwave irradiation. This method enables the creation of symmetrical and asymmetrical 1,3,5-triazine-2,4,6-triamines, which could potentially be explored for catalytic applications. [, ]
Q7: How does 2-chloro-4,6-diamino-1,3,5-triazine behave in the environment?
A7: 2-chloro-4,6-diamino-1,3,5-triazine is a metabolite of atrazine, a widely used herbicide. Studies have detected its presence in soil as a product of atrazine degradation. [, ]
Q8: What methods have been investigated for the degradation of 2-chloro-4,6-diamino-1,3,5-triazine?
A8: Research has shown that the photo-Fenton process effectively degrades 2-chloro-4,6-diamino-1,3,5-triazine in aqueous solutions. This process is faster and more efficient than Fenton and UV/H2O2 processes. [] Additionally, a Nocardia strain has demonstrated the ability to degrade this compound through N-dealkylation and hydrolysis reactions. []
Q9: What are the byproducts of 2-chloro-4,6-diamino-1,3,5-triazine degradation?
A9: The photo-Fenton process leads to the formation of chloride ions, nitrate ions, and cyanuric acid. Importantly, no carbon dioxide or ammonia is produced, suggesting that the nitrogen atoms within the triazine ring remain intact. [] Microbial degradation by the Nocardia strain yields products like 4-amino-2-hydroxy-6-isopropylamino-1,3,5-triazine, 4-amino-1,2-dihydro-1,3,5-triazin-2-one, and dicyanodi-amidine. []
Q10: How do organic fertilizers impact the degradation of atrazine and its metabolites, including 2-chloro-4,6-diamino-1,3,5-triazine?
A10: Studies indicate that organic fertilizers initially slow down atrazine degradation but don't lead to long-term accumulation of atrazine or its metabolites, including 2-chloro-4,6-diamino-1,3,5-triazine, in the soil. []
Q11: Has 2-chloro-4,6-diamino-1,3,5-triazine been investigated in the context of immunology?
A11: Yes, it has been utilized in the synthesis of melamine haptens. These haptens, coupled with carrier proteins, are used to generate antibodies for melamine detection in food products, highlighting its role in immunoassay development. [, , ]
Q12: What analytical methods are employed for the detection and quantification of 2-chloro-4,6-diamino-1,3,5-triazine?
A12: High-performance liquid chromatography (HPLC) coupled with photodiode array detection is commonly used to analyze 2-chloro-4,6-diamino-1,3,5-triazine in environmental samples, particularly in studies evaluating the effectiveness of vegetated filter strips in reducing herbicide runoff. []
Q13: Are there any studies on the electroreduction of 2-chloro-4,6-diamino-1,3,5-triazine?
A13: Yes, electrochemical studies on mercury electrodes have been conducted. The research elucidated the mechanism of its electroreduction, a four-electron irreversible process, across a range of pH conditions. []
Q14: What is known about the dissociation constants of 2-chloro-4,6-diamino-1,3,5-triazine?
A14: Research using ultraviolet absorption spectroscopy determined pKb values for the protonation of the ring nitrogen and the dissociation of the amino groups. This information is crucial for understanding the compound's behavior in various pH environments. []
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